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Compound of Interest

Compound Name: Metaldehyde

An In-depth Technical Guide to the Historical Use of Metaldehyde as a Solid Fuel

For Researchers, Scientists, and Drug Development Professionals

Abstract

Metaldehyde, a cyclic tetramer of acetaldehyde, is widely recognized for its potent
molluscicidal properties. However, its history is deeply rooted in a different application: as a
portable, solid fuel. Originally developed for this purpose, metaldehyde was commercialized in
tablet form and valued for its clean-burning characteristics. This technical guide provides a
comprehensive overview of the historical use of metaldehyde as a solid fuel, detailing its
physicochemical properties, combustion characteristics, and the experimental protocols for its
synthesis. It also explores the chemical pathways of its synthesis and decomposition, and the
toxicological pathway associated with its ingestion, a critical consideration that ultimately limited
its use and shaped its modern application. Quantitative data is presented in structured tables,
and key processes are visualized using Graphviz diagrams to offer a clear and detailed
resource for scientific and research professionals.

Introduction

Metaldehyde (CsH1604) was first developed not as a pesticide, but as a solid fuel.[1] Marketed
by the Lonza Group under the trade name "META," it was sold in tablet form for use in small
camping stoves and as a fire starter.[1][2] Its utility as a fuel stems from its nature as a
flammable solid that burns cleanly.[3][4] The discovery of its efficacy as a slug and snail poison
was reportedly accidental, an observation made by French farmers who found dead mollusks
near discarded fuel tablets. This serendipitous finding in the 1930s pivoted the primary
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application of metaldehyde away from fuel and towards agriculture, where it remains a widely
used molluscicide today. This guide revisits its original purpose, providing a technical
examination of its properties and synthesis related to its use as a solid fuel.

Physicochemical Properties

Metaldehyde is a white, crystalline solid with a distinct menthol-like odor. It is the cyclic
tetramer of acetaldehyde and is notable for its high flammability and insolubility in water. These
properties made it a suitable candidate for formulation into solid fuel tablets. A summary of its
key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Metaldehyde

Property Value Reference(s)
Molecular Formula CsH1604

Molar Mass 176.21 g/mol

Appearance White crystalline powder/solid

Odor Menthol-like

Melting Point 246 °C (in sealed capillary)

Boiling Point Sublimes at 110-120 °C

Density 1.27 g/cm3 (at 20 °C)

Flash Point 36 °C (97 °F) (closed cup)

0.2 g/100 mL (at 20 °C)

Water Solubili
b4 (Slightly soluble)

| Flammability | Flammable Solid | |

Combustion Characteristics

As a fuel, metaldehyde was prized for being clean-burning, leaving little residue. It was
commonly pressed into tablets for use in small, portable stoves for camping or military field
rations. While detailed historical performance evaluations are scarce, key combustion data can
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be derived from its chemical properties. Table 2 summarizes the known quantitative
combustion characteristics.

Table 2: Combustion Properties of Metaldehyde

Property Value Notes Reference(s)

_ Molar enthalpy of
Heat of Combustion 3370 kJ/mol .
combustion.

Calculated from the
molar heat of
combustion and molar

Specific Energy o
~19.1 MJ/kg mass. This is notably

Energy Densit
( 9y ) lower than other solid

fuels like hexamine
(=30 MJ/kg).

Historical records with
specific burn rates
(e.g., g/min) were not
identified in the

Burn Rate Data not available iterature. Qualitative
reports suggest two
tablets could bring a
cup of water to a near
boil in approximately 5

minutes.

| Combustion Efficiency | Data not available | No specific data on combustion efficiency was
found in the cited literature. | |

Experimental Protocols
Synthesis of Metaldehyde

The synthesis of metaldehyde involves the acid-catalyzed cyclic polymerization of
acetaldehyde at low temperatures. Several patents from the mid-20th century describe similar
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methodologies, which are summarized in the generalized protocol below. Yields are typically
low, often in the range of 8-15%.

Objective: To synthesize solid metaldehyde via the polymerization of liquid acetaldehyde.

Materials:

Acetaldehyde (reactant)

Inert solvent (e.g., n-pentane, diethyl ether)

Acid catalyst (e.g., hydrogen bromide, aluminum bromide, thionyl chloride, various
proprietary acid mixtures)

Pyridine (often used in conjunction with the catalyst)

Washing agents (e.g., water, additional acetaldehyde)
Methodology:

o Preparation: A reaction vessel is charged with acetaldehyde and an inert solvent. The
mixture is chilled to a low temperature, typically between -25 °C and 0 °C.

o Catalysis: The acid catalyst, sometimes in combination with pyridine, is added dropwise to
the chilled acetaldehyde solution while stirring vigorously.

o Reaction: The temperature of the reaction mixture is carefully controlled and maintained at a
low level (e.g., not exceeding 0-10 °C) for a duration ranging from 30 minutes to several
hours. During this time, solid metaldehyde precipitates from the solution.

o Separation: The precipitated white, crystalline metaldehyde is separated from the liquid
phase via filtration.

« Purification: The collected solid is washed with a solvent (such as fresh acetaldehyde or
water) to remove residual catalyst and unreacted starting material.

e Drying: The purified metaldehyde is dried under a vacuum at a low temperature (e.g., 35 °C)
to yield the final product.
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e Byproduct Management: The filtrate, containing the byproduct paraldehyde and unreacted
acetaldehyde, can be processed. The paraldehyde is often depolymerized back to
acetaldehyde via distillation with a catalyst, allowing the acetaldehyde to be recovered and
recycled.

Evaluation as a Solid Fuel

Specific historical protocols for the performance testing of metaldehyde fuel tablets are not
well-documented. However, evaluation would have relied on standard thermochemical analysis
methods of the era, focusing on key performance metrics for a solid fuel.

o Calorimetry: The heat of combustion would be determined using a bomb calorimeter. In this
method, a weighed sample of the fuel is combusted in a high-pressure oxygen environment
within a sealed container (the "bomb"). The heat released by the combustion is absorbed by
a surrounding water jacket, and the resulting temperature change is measured to calculate
the fuel's energy content.

e Burn Rate Analysis: The burn rate would be assessed by igniting a fuel tablet of known mass
and dimensions under controlled conditions and measuring the time required for complete
combustion. The mass loss over time provides the burn rate (e.g., in grams per minute).

o Thermal Analysis: Techniques like thermogravimetric analysis (TGA) and differential
scanning calorimetry (DSC) would be used today to study its thermal decomposition. TGA
measures mass loss as a function of temperature, identifying the point of decomposition,
while DSC measures the heat flow associated with thermal transitions, indicating whether
decomposition is endothermic or exothermic.

Chemical Pathways and Relationships

The core chemical processes involving metaldehyde for fuel applications are its synthesis from
a liquid monomer and its decomposition upon heating to release energy.

Synthesis and Thermal Decomposition

Metaldehyde is formed from the cyclic polymerization of four acetaldehyde molecules. This
reaction is reversible; upon heating, metaldehyde depolymerizes back into gaseous
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acetaldehyde, which then combusts. The depolymerization process begins to occur rapidly at

temperatures above 80 °C.
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Caption: Synthesis of metaldehyde from acetaldehyde and its subsequent thermal
decomposition for energy release.

Toxicological Pathway

A critical aspect of metaldehyde, highly relevant to drug development professionals, is its
toxicity upon ingestion. Though the exact mechanism is not fully elucidated, it is known to
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impact the central nervous system. Ingestion of metaldehyde, whether from fuel tablets or
molluscicide pellets, can lead to severe clinical signs.
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Caption: Simplified toxicological pathway following the ingestion of metaldehyde.

Safety and Hazards of Use as a Fuel
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While an effective solid fuel, metaldehyde poses significant safety risks. Its primary hazard is
its toxicity if ingested. The fuel tablets were noted to resemble candies, leading to cases of
accidental poisoning, especially in children, during the period of their popular use. Unlike its
molluscicide formulations, which are now often required to contain a bittering agent to deter
consumption, the historical fuel tablets lacked this safety feature. Furthermore, while burning, it
can release irritating fumes. Upon extinguishing, the tablets were reported to produce a strong,
unpleasant odor. These safety concerns, combined with its relatively lower energy density
compared to alternatives like hexamine, likely contributed to its decline as a common solid fuel.

Conclusion

Metaldehyde's original role as a solid fuel is a compelling chapter in the history of applied
chemistry. Its properties as a stable, flammable, and clean-burning solid made it a viable option
for portable heating and cooking. However, the very chemical stability that made it a useful fuel
also contributed to its environmental persistence and the toxicological hazards that define its
modern-day risks. The transition of metaldehyde from a common camping fuel to a regulated
pesticide underscores the critical importance of evaluating a compound's full toxicological and
environmental profile. For researchers today, the story of metaldehyde serves as a valuable
case study in the dual-use potential and challenges of chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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fuel]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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